Cas no 2680756-54-9 (tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate)

• Product Name: tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate
• CAS No: 2680756-54-9
• MF: C₁₁H₁₂BrClFNO₂
• MW: 324.573884963989
• CID: 5625973
• PubChem ID: 165935351
• Update Time: 2025-10-21

tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate
• EN300-28294528
• 2680756-54-9

• Inchi： 1S/C11H12BrClFNO2/c1-11(2,3)17-10(16)15-9-4-6(12)8(14)5-7(9)13/h4-5H,1-3H3,(H,15,16)
• InChI Key： SRLNIMDYFWFGPZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=C1)NC(=O)OC(C)(C)C)Cl)F

Computed Properties

• Exact Mass: 322.97240g/mol
• Monoisotopic Mass: 322.97240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.3Ų

Additional information on tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate

Comprehensive Overview of tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate (CAS No. 2680756-54-9)

The compound tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate (CAS No. 2680756-54-9) is a specialized carbamate derivative with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a tert-butyl group and halogen substitutions (bromo, chloro, and fluoro), makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its role in developing small-molecule inhibitors and bioactive scaffolds.

In recent years, the demand for halogenated aromatic compounds like tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate has surged, driven by advancements in drug discovery and material science. Its CAS No. 2680756-54-9 is often queried in databases such as Reaxys and SciFinder for structure-activity relationship (SAR) studies. The compound’s multifunctional reactivity allows for modifications at the carbamate or aryl halide positions, enabling diverse applications in medicinal chemistry.

One of the trending topics linked to this compound is its potential in targeted cancer therapies. The 5-bromo-2-chloro-4-fluorophenyl moiety is a key fragment in designing kinase inhibitors, which are pivotal in oncology research. Additionally, its thermal stability and solubility profile make it suitable for high-throughput screening (HTS) platforms. Users often search for "synthesis of tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate" or "suppliers of CAS 2680756-54-9," reflecting its commercial and academic relevance.

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Environmental and green chemistry considerations are also pertinent. Researchers explore solvent-free synthesis methods for tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate to align with sustainable practices. Analytical techniques like HPLC and NMR are commonly used to verify its purity, addressing queries such as "analytical data for CAS 2680756-54-9."

In summary, tert-butyl N-(5-bromo-2-chloro-4-fluorophenyl)carbamate (CAS No. 2680756-54-9) is a versatile building block with growing importance in life sciences. Its structural modularity and reactivity cater to evolving trends in precision medicine and catalysis, ensuring its continued prominence in scientific literature and industrial workflows.